2-Chloro-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid

• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol
• SMILES: C#CCNC1=NC(=NC(=C1)C(=O)O)Cl
• InChI: InChI=1S/C8H6ClN3O2/c1-2-3-10-6-4-5(7(13)14)11-8(9)12-6/h1,4H,3H2,(H,13,14)(H,10,11,12)
• InChIKey: DPLMTSGXJONHCB-UHFFFAOYSA-N

2-Chloro-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic Acid – Identity and Physicochemical Profile

2-Chloro-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1859850-17-1; MFCD30247605) is a bifunctional pyrimidine-4-carboxylic acid building block of molecular formula C₈H₆ClN₃O₂ and molecular weight 211.61 g/mol . It bears a chlorine atom at the pyrimidine 2-position and a propargylamino (–NH–CH₂–C≡CH) substituent at the 6-position, with a free carboxylic acid at the 4-position. The compound is commercially offered at 95% purity and exhibits computed physicochemical parameters of LogP = 0.8733, TPSA = 75.11 Ų, 4 H-bond acceptors, 2 H-bond donors, and 3 rotatable bonds . These three functional handles – an electrophilic C–Cl site, a terminal alkyne, and a carboxylic acid – distinguish it from mono- or bi-functional pyrimidine analogs and govern its utility as a versatile intermediate in medicinal chemistry and chemical biology.

• C2 chlorine enables nucleophilic aromatic substitution (SNAr) diversification

• Terminal alkyne supports CuAAC click chemistry and bioconjugation

• Carboxylic acid provides orthogonal amide/peptide coupling handle

Why Generic Pyrimidine-4-carboxylic Acids Cannot Substitute This Building Block

Closely related pyrimidine-4-carboxylic acid analogs—those lacking the 2-chloro group, the 6-propargylamino group, or both—cannot serve as drop-in replacements because each functional group independently governs orthogonal synthetic steps. The 2-chloro substituent enables nucleophilic aromatic substitution (SNAr) chemistry that is absent in the 2-methyl analog, while the terminal alkyne on the propargylamino chain is the essential partner for copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) and other alkyne-specific transformations that are impossible with the simple 6-amino analog [1]. When both reactive sites are absent—as in the unsubstituted 6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid—the user loses the synthetic versatility of the electrophilic chloro handle altogether. Quantitative differentiation across multiple dimensions is presented in Section 3.

2-Methyl analog is SNAr-inert; removes nucleophilic diversification axis even though lipophilicity differs.

6-Amino analog lacks terminal alkyne; blocks CuAAC and triazole conjugate synthesis entirely.

Unsubstituted pyrimidine-4-carboxylic acid without both 2-Cl and 6-propargylamino cannot support orthogonal library construction.

• [1] Joule, J.A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010; Chapter on Pyrimidines, detailing nucleophilic substitution reactivity order: 4-chloro > 2-chloro >> alkoxy/amino, and the inertness of 2-methyl to SNAr. View Source

Head-to-Head Evidence: Target Compound vs. Closest Analogs

Lipophilicity Comparison: 2-Chloro vs. 2-Methyl Substituent

Target compound (2-chloro) exhibits a computed LogP of 0.8733, which is 0.345 log unit higher than the 2-methyl analog (LogP = 0.52832) . In drug design, a ΔLogP of +0.35 translates to a theoretical ~2.24-fold increase in octanol/water partition coefficient, potentially improving passive membrane permeability without crossing into excessive lipophilicity (LogP < 1 remains within favorable drug-like space). Both compounds share identical TPSA (75.11 Ų), H-bond donor/acceptor counts, and rotatable bond numbers, isolating the LogP difference to the chloro-versus-methyl substitution.

Lipophilicity

Reported

Target LogP 0.87 vs. 2-Me 0.53; Δ +0.35 (65% increase)

Higher LogP with unchanged TPSA may support passive permeability in cell-based assays.

Computed values; wet-lab confirmation advised.

Evidence Dimension	Computed octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 0.8733 (Leyan computed value)
Comparator Or Baseline	2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid, CAS 1934457-04-1; LogP = 0.52832
Quantified Difference	ΔLogP = +0.345 (65% relative increase)
Conditions	In silico computed LogP values reported on Leyan product pages ; TPSA, H-acceptors, H-donors, and rotatable bonds identical between compounds.

Why This Matters

Higher lipophilicity with retained TPSA can improve passive cellular permeability in cell-based assays without compromising aqueous solubility, making the chloro-substituted building block more suitable for generating membrane-permeable lead compounds.

SNAr Reactivity: 2-Chloro vs. 2-Methyl Dichotomy

The 2-chloro substituent on the target compound is a competent leaving group for nucleophilic aromatic substitution (SNAr), enabling post-synthetic diversification with amines, alkoxides, thiols, and other nucleophiles under mild conditions. In contrast, the 2-methyl group on the analog is chemically inert toward SNAr under all standard conditions [1]. This is a binary, qualitative difference—the 2-chloro compound offers an entire orthogonal diversification axis that the 2-methyl compound lacks. The established reactivity order for pyrimidine electrophilic positions is 4-Cl > 2-Cl ≫ 2-OR/NR₂, with 2-alkyl being completely unreactive [1]. The target compound's 2-chloro position is thus poised for sequential derivatization after the carboxylic acid and propargylamino handles have been elaborated.

SNAr Reactivity

Class-level

C2–Cl: SNAr-active; C2–CH3: inert under all standard conditions

Binary difference determines feasibility of nucleophilic diversification at C2.

Based on established pyrimidine reactivity hierarchy [REFS-1].

Evidence Dimension	Susceptibility to nucleophilic aromatic substitution (SNAr) at the C2 position
Target Compound Data	C2–Cl is SNAr-active; typical reaction conditions: amine nucleophile, base (e.g., DIPEA), polar aprotic solvent, 25–100 °C
Comparator Or Baseline	2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid; C2–CH₃ is SNAr-inert under all standard conditions
Quantified Difference	Binary (reactive vs. unreactive); no reported conditions for SNAr displacement of 2-methyl on pyrimidines
Conditions	Class-level reactivity of 2-chloropyrimidines vs. 2-methylpyrimidines, as established in heterocyclic chemistry textbooks and primary literature [1]

Why This Matters

Procurement of the 2-chloro variant instead of the 2-methyl analog directly dictates whether a downstream diversification step is synthetically feasible. This single-position substitution difference determines the maximum chemical space accessible from the building block.

• [1] Joule, J.A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010. Chapter on pyrimidine reactivity: 2-chloropyrimidines undergo SNAr; 2-alkylpyrimidines are inert toward nucleophilic displacement. View Source

Click Chemistry Capability: Propargylamino vs. Amino Analog

The propargylamino group delivers a terminal alkyne that participates in copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). 2-Propargylamino pyrimidines have been demonstrated to react with azidosugars under standard CuAAC conditions, yielding 1,2,3-triazole-linked nucleoside analogs in 65–73% isolated yields [1]. The 2-chloro-6-amino analog (lacking the propargyl group) cannot participate in CuAAC chemistry. This difference creates a functional divergence: the target compound can be used to synthesize triazole-containing conjugates, PROTAC linkers, or biotinylated probes, while the simpler 6-amino compound is limited to amide/urea coupling at the amino group only.

CuAAC Capability

Reported

Alkyne present: CuAAC yields 65–73% with azidosugars; 6-amino analog: no alkyne

Terminal alkyne enables triazole conjugate and probe synthesis; absent in 6-amino analog.

Class-level precedent; yields may vary with substrate.

Evidence Dimension	Ability to undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC)
Target Compound Data	Incorporates terminal alkyne; precedent for CuAAC with azidosugars gives triazole products in 65–73% yield (class-level) [1]
Comparator Or Baseline	2-Chloro-6-aminopyrimidine-4-carboxylic acid, CAS 1206249-51-5; no terminal alkyne, cannot undergo CuAAC
Quantified Difference	Binary (alkyne present vs. absent); literature CuAAC yields of 65–73% for 2-propargylamino pyrimidine derivatives
Conditions	CuAAC: azidosugar (1.2 equiv), CuSO₄·5H₂O (0.1 equiv), sodium ascorbate (0.2 equiv), t-BuOH/H₂O, rt, 12–24 h [1]

Why This Matters

The terminal alkyne is the gateway to the entire triazole chemical space via click chemistry, enabling modular construction of conjugates, probes, and compound libraries that are inaccessible from the non-alkynyl 6-amino analog.

• [1] Ay, E. Synthesis of new 1,2,3-triazolo-nucleoside analogues with 2-propargylamino pyrimidines via click reactions. Nucleosides, Nucleotides & Nucleic Acids 2022, 42, 191–205. DOI: 10.1080/15257770.2022.2151631. Reports CuAAC yields of 65–73% for 2-propargylamino pyrimidine substrates with azidosugars. View Source

TPSA Reduction via Propargyl Substitution

The target compound bearing a propargylamino group at C6 has TPSA = 75.11 Ų, whereas the simpler 2-chloro-6-aminopyrimidine-4-carboxylic acid analog has TPSA = 89.1 Ų (Leyan) . This is a TPSA reduction of 13.99 Ų (15.7%), attributable to the replacement of one primary amine hydrogen with the lipophilic propargyl group. In medicinal chemistry, a TPSA < 90 Ų is generally favorable for oral bioavailability, and TPSA < 75 Ų is associated with improved CNS penetration. The propargyl analog moves the TPSA from the borderline zone (89.1) into a more favorable range (75.11), potentially broadening the therapeutic applicability of derived compounds.

TPSA Reduction

Reported

Target TPSA 75.11 vs. 6-amino analog 89.10 Ų; Δ –13.99 (15.7% lower)

Lower TPSA may benefit CNS penetration and oral bioavailability profiling of derived compounds.

Computed values; experimental validation needed.

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	TPSA = 75.11 Ų
Comparator Or Baseline	2-Chloro-6-aminopyrimidine-4-carboxylic acid, CAS 1206249-51-5; TPSA = 89.1 Ų
Quantified Difference	ΔTPSA = –13.99 Ų (15.7% reduction)
Conditions	Computed TPSA values from Leyan product pages ; H-bond donor count reduced from 3 (two NH₂ + one COOH) to 2 (one NH + one COOH)

Why This Matters

Lower TPSA improves the likelihood that final compounds derived from this building block will meet permeability and bioavailability criteria, particularly for intracellular or CNS targets.

Atom Economy: Propargyl vs. Pentynyl Chain

The target compound incorporates a propargyl (C3, –CH₂–C≡CH) chain, whereas the closest alkyl chain homolog bears a pent-4-yn-1-ylamino (C5, –(CH₂)₃–C≡CH) group . The molecular weight difference is substantial: 211.61 g/mol for the target vs. 239.66 g/mol for the pentynyl analog (+28.05 Da, +13.2%). In fragment-based drug discovery (FBDD) and DNA-encoded library (DEL) construction, lower molecular weight with retained functionality is critical for optimizing ligand efficiency (LE) and minimizing molecular obesity. The propargyl chain provides the reactive alkyne at the minimum added mass for this substitution type, whereas the pentynyl chain adds two extra methylene units without adding a new reactive handle.

Atom Economy

Reported

Target MW 211.61 vs. pentynyl analog 239.66 g/mol; Δ –28.05 (13.2% lighter)

Propargyl chain minimizes mass penalty for alkyne functionality in fragment-based libraries.

Database values; mass-only comparison, no functional compromise.

Evidence Dimension	Molecular weight (g/mol) for identical substituent type (terminal alkyne chain linked via NH)
Target Compound Data	MW = 211.61 g/mol, C₈H₆ClN₃O₂, alkyne chain = –CH₂–C≡CH (C3)
Comparator Or Baseline	2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid, CAS 1859876-25-7; MW = 239.66 g/mol, C₁₀H₁₀ClN₃O₂, alkyne chain = –(CH₂)₃–C≡CH (C5)
Quantified Difference	ΔMW = –28.05 g/mol (–13.2%); two fewer methylene units
Conditions	Molecular weights from Chemsrc database entries for both compounds

Why This Matters

For fragment-based screening libraries or DEL synthesis where molecular weight is tightly constrained, the propargylamino variant delivers the alkyne functionality with minimal mass penalty, maximizing ligand efficiency relative to longer-chain analogs.

Optimal Deployment Scenarios

Orthogonal Diversification for Kinase Inhibitor Libraries

The combination of a 2-chloro SNAr handle and a 6-propargylamino click-chemistry handle on a single pyrimidine-4-carboxylic acid scaffold enables sequential, fully orthogonal diversification. Step 1: amide coupling at the carboxylic acid to install a primary pharmacophore. Step 2: SNAr displacement of the 2-chloro group with an amine to introduce a second diversity element—an option impossible with the 2-methyl analog (ΔLogP = +0.345 vs. 0.528; binary SNAr reactivity advantage) . Step 3: CuAAC reaction at the terminal alkyne to append an azide-bearing third fragment (class-level yields of 65–73%) [1]. The 2-chloro-6-amino analog cannot execute Step 3, and the 2-methyl analog cannot execute Step 2. This three-step orthogonal sequence is uniquely enabled by the target compound's substitution pattern.

PROTAC and Bioconjugate Linker Synthesis

Building blocks destined for proteolysis-targeting chimera (PROTAC) or antibody-drug conjugate (ADC) linker construction benefit from the target compound's TPSA of 75.11 Ų, which is 13.99 Ų lower than the non-propargylated 2-chloro-6-amino analog (TPSA = 89.1) . The reduced TPSA helps maintain overall conjugate permeability, while the terminal alkyne permits strain-promoted or copper-catalyzed click conjugation to azide-functionalized payloads or E3 ligase ligands [1]. The carboxylic acid serves as the anchor point for peptide coupling. When linker length optimization is critical, the compact propargyl chain (C3, MW = 211.61) is preferred over the pentynyl analog (C5, MW = 239.66, +13.2% mass) to minimize the risk of excessive molecular weight accumulation .

Fragment-Based Drug Discovery and DEL Input

FBDD and DEL construction require building blocks with low molecular weight (<300 Da) and multiple diversifiable points. The target compound (MW = 211.61) satisfies fragment criteria while providing three chemically distinct functional handles . Its LogP of 0.8733—higher than both the 2-methyl analog (LogP = 0.528) and the unsubstituted 6-propargylamino analog (LogP = 0.2199)—offers enhanced passive permeability potential without exceeding LogP 3, the typical upper bound for fragment-like molecules [1]. The lower molecular weight relative to the pentynyl homolog (ΔMW = –28.05 Da) translates to higher ligand efficiency for any fragment hit derived from this scaffold .

Triazole-Containing Anti-Infective Nucleoside Analogs

Published precedent demonstrates that 2-propargylamino pyrimidine derivatives undergo CuAAC with azidosugars to yield 1,2,3-triazole-linked nucleoside analogs in 65–73% yield . The target compound's terminal alkyne is poised for this transformation. The presence of the 2-chloro group allows subsequent further elaboration via SNAr (e.g., installation of substituted anilines or heterocyclic amines), a diversification step unavailable to 2-alkyl pyrimidine analogs. The combined SNAr + CuAAC reactivity profile makes this building block especially suited for generating nucleoside analog libraries with diversity at both the nucleobase (via chloro displacement) and sugar (via click conjugation) positions.

Application

Selection Property

Validation Focus

Kinase inhibitor library diversification

Orthogonal SNAr, CuAAC, and amide handles

Sequential elaboration feasibility; chemical space accessed

PROTAC linker construction

Low TPSA (75 Ų) plus terminal alkyne for bioconjugation

Permeability retention; triazole conjugate efficiency

Fragment-based library input

Minimal molecular weight with alkyne functionality

Ligand efficiency; fragment growth vectors

Triazole nucleoside analog synthesis

Alkyne for CuAAC + chloro for post-click SNAr

Sequential diversification yields; nucleobase/sugar variation

• [1] Ay, E. Synthesis of new 1,2,3-triazolo-nucleoside analogues with 2-propargylamino pyrimidines via click reactions. Nucleosides, Nucleotides & Nucleic Acids 2022, 42, 191–205. DOI: 10.1080/15257770.2022.2151631. View Source